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The table below summarizes the key information on cardiospermin based on current research.

Aspect Details

Compound Type Cyanogenic glucoside [1] [2]

Source Plant Cardiospermum halicacabum Linn. (Balloon vine) [1] [3]

Source Plant Part Roots [2]

Isolated From Ethanolic root extract [2]

Key Documented Activity Anxiolytic (anti-anxiety) effect [1] [2]

Experimental Protocols for Key Activities

Research into cardiospermin's effects, particularly for anxiolytic activity, involves specific experimental

models and protocols.

Protocol for Anxiolytic Activity Evaluation
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This methodology is used to isolate cardiospermin and evaluate its anxiety-reducing effects.
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Experimental workflow for evaluating the anxiolytic activity of cardiospermin.

In practice, the isolation process often uses techniques like column chromatography with solvents of

increasing polarity (e.g., chloroform-methanol mixtures) [2]. The anxiolytic effect is typically evaluated in

vivo. For example, mice are administered cardiospermin, and their behavior is observed in standardized
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anxiety models like the elevated plus maze. This maze has open and closed arms; increased time spent in or

entries into the open arms indicate reduced anxiety, with results compared to control and standard drug

groups [2].

Broader Pharmacological Context of C. halicacabum

While cardiospermin is a significant compound, the therapeutic potential of C. halicacabum is broad due to

its diverse phytochemistry. The table below summarizes other key bioactive compounds and their associated

activities.

Compound Class / Bioactive Compound
Documented Pharmacological
Activities

Flavonoids (e.g., Apigenin-7-O-glucuronide, Luteolin-7-O-
glucuronide) [1]

Anti-inflammatory, antioxidant [1]

Phenolic Acids (e.g., Chlorogenic acid, Caffeic acid) [1] Antioxidant [1]

Fatty Acids (e.g., in seed oil: Palmitic, Stearic, Linolenic

acid) [1]

Part of the nutritional and medicinal

profile [1]

Other Flavonoid Glycosides (e.g., Kaempferol-3-O-α-L-

rhamnoside) [2]

Strong antioxidant potential [2]

Research Gaps and Future Directions

Despite promising findings, several areas require further investigation to advance cardiospermin as a

therapeutic lead:

Mechanism of Action: The precise molecular target and signaling pathway for cardiospermin's

anxiolytic activity remain unelucidated [1].
Bioassay-Guided Isolation: More studies are needed to conclusively link cardiospermin to other

activities like anti-inflammatory and anti-arthritic effects, which have primarily been observed in crude
plant extracts [1] [3].
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Pharmacokinetics and Toxicity: Data on absorption, distribution, metabolism, excretion, and

comprehensive safety profiles of the isolated compound are lacking [1].
Human Clinical Trials: No clinical trials specifically on cardiospermin have been conducted.

Future research should focus on this to establish effective and safe dosages for humans [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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